Cas no 1059-14-9 (Taraxasterol)

Taraxasterol is a pentacyclic triterpenoid isolated from Taraxacum mongolicum Taraxasterol has metabolite and anti-inflammatory effects

Taraxasterol structure

Product Name:Taraxasterol

CAS No:1059-14-9

Molecular Formula:C₃₀H₅₀O

Molecular Weight:426.7174

CID:156491

PubChem ID:115250

Taraxasterol Properties

Names and Identifiers

- Urs-20(30)-en-3-ol, (3b,18a,19a)-
- Taraxasterol
- A-Lactucerol
- Anthesterin
- Taraxasterin
- [ "" ]
- α-Lactucerol
- Taraxasta-20(30)-ene-3β-ol
- (18α,19α)-5α-Urs-20(30)-en-3β-ol
- Urs-20(30)-en-3-ol, (3.beta.,18.alpha.,19.alpha.)-
- (3S,4Ar,6aR,6aR,6bR,8aR,12S,12aR,14aS,14bS)-4,4,6a,6b,8a,12,14b-heptamethyl-11-methylidene-1,2,3,4a,
- (3S,6aR,6bR,8aR,12S,14bR)-4,4,6a,6b,8a,12,14b-heptamethyl-11-methylene-1,2,3,4a,5,6,6a,7,8,9,10,12,1
- 1059-14-9
- SCHEMBL4413816
- Urs-20(30)-en-3-ol
- C08636
- CHEMBL497525
- (3S,4aR,6aR,6aR,6bR,8aR,12S,12aS,14aR,14bR)-4,4,6a,6b,8a,12,14b-heptamethyl-11-methylidene-1,2,3,4a,5,6,6a,7,8,9,10,12,12a,13,14,14a-hexadecahydropicen-3-ol
- DTXSID30909815
- (3S,4aR,6aR,6aR,6bR,8aR,12S,12aR,14aR,14bR)-4,4,6a,6b,8a,12,14b-heptamethyl-11-methylidene-1,2,3,4a,5,6,6a,7,8,9,10,12,12a,13,14,14a-hexadecahydropicen-3-ol
- (3beta,18alpha,19alpha)-urs-20(30)-en-3-ol
- (3.BETA.,18.ALPHA.,19.ALPHA.)-URS-20(30)-EN-3-OL
- UNII-64SK2ERN9P
- .ALPHA.-LACTUCEROL
- CS-0016469
- Saussurol
- Isolactucerol
- Urs-20(30)-en-3-ol, (3beta,18alpha,19alpha)-
- 18alpha,19betaH-Urs-20(30)-en-3beta-ol
- taraxast-20(30)-en-3beta-ol
- AC-31291
- TARAXASTEROL [MI]
- alpha-lactucerol
- 18alpha,19alpha-urs-20(30)-en-3beta-ol
- AKOS016009424
- 2-METHYL-5-(MORPHOLINOSULFONYL)-3-FUROICACID
- HY-N1178
- TARAXAST-20(30)-EN-3.BETA.-OL
- LMPR0106180006
- 64SK2ERN9P
- EX-A8003F
- CHEBI:9401
- SCHEMBL222272
- Q27108380
- Lactucerol
- a-Anthesterin
- XWMMEBCFHUKHEX-UHFFFAOYSA-N
- BCP31649
- Pyrethrol
- Urs-20(30)-en-3-ol #
- 4,4,6a,6b,8a,12,14b-heptamethyl-11-methylidene-1,2,3,4a,5,6,6a,7,8,9,10,12,12a,13,14,14a-hexadecahydropicen-3-ol
- Inusterol A
- isolactucerol
- DA-67930
- anthesterin
- taraxasterin
- XWMMEBCFHUKHEX-ZJJHUPNDSA-N
- a-Lactucerol
- +Expand
- InChIKey： XWMMEBCFHUKHEX-VPUBHQHASA-N
- Inchi： 1S/C30H50O/c1-19-11-14-27(5)17-18-29(7)21(25(27)20(19)2)9-10-23-28(6)15-13-24(31)26(3,4)22(28)12-16-30(23,29)8/h20-25,31H,1,9-18H2,2-8H3/t20-,21?,22?,23?,24+,25?,27-,28+,29-,30-/m1/s1
- SMILES： O([H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]1(C([H])([H])[H])C2([H])C([H])([H])C([H])([H])C2([H])C3([H])[C@]([H])(C([H])([H])[H])C(=C([H])[H])C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H]

Computed Properties

Exact Mass: 426.386166g/mol
Surface Charge: 0
XLogP3: 9.1
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 426.386166g/mol
Monoisotopic Mass: 426.386166g/mol
Topological Polar Surface Area: 20.2Å²
Heavy Atom Count: 31
Complexity: 766
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 426.7

Experimental Properties

LogP: 8.02480
PSA: 20.23000
Boiling Point: 488.2 ℃ at 760 mmHg
Melting Point: 221-222°
Color/Form: Powder
Specific Rotation: D +96.3° (CHCl3)

Taraxasterol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008VIY-1mg	Taraxasterol	1059-14-9	99%	1mg	$173.00
A2B Chem LLC	AE13306-1mg	Taraxasterol	1059-14-9	99%	1mg	$77.00
Aaron	AR008VRA-20mg	Taraxasterol	1059-14-9		20mg	$175.00
ChemFaces	CFN99074-20mg	Taraxasterol	1059-14-9	>=98%	20mg	$338
ChemScence	CS-0016469-5mg	Taraxasterol	1059-14-9	99.33%	5mg	$202.0	2022-04-28
Chengdu Biopurify Phytochemicals Ltd	SBP00555-20mg	Taraxasterol	1059-14-9	98%	20mg	$170	2023-09-20
ChromaDex Standards	ASB-00020047-050-50mg	TARAXASTEROL	1059-14-9	%	50mg	$679.00
DC Chemicals	DCP-002-20 mg	Taraxasterol	1059-14-9	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	Y1246106-20mg	Taraxasterol	1059-14-9	97%	20mg	$205	2024-06-07
MedChemExpress	HY-N1178-5mg	Taraxasterol	1059-14-9	99.41%	5mg	￥2020	2024-07-20

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Taraxasterol Related Literature

1. A review on phytochemical constituents and pharmacological potential of Calotropis procera

Barkha Darra Wadhwani,Deepak Mali,Pooja Vyas,Rashmy Nair,Poonam Khandelwal RSC Adv. 2021 11 35854
2. 389. The triterpene group. Part IV. The triterpene alcohols of Taraxacum root

Sydney Burrows,James C. E. Simpson J. Chem. Soc. 1938 2042
3. Natural products of pentacyclic triterpenoids: from discovery to heterologous biosynthesis

Yanlin Li,Jing Wang,Linyong Li,Wenhui Song,Min Li,Xin Hua,Yu Wang,Jifeng Yuan,Zheyong Xue Nat. Prod. Rep. 2023 40 1303
4. Site-directed mutagenesis and substrate compatibility to reveal the structure–function relationships of plant oxidosqualene cyclases

Kuan Chen,Meng Zhang,Min Ye,Xue Qiao Nat. Prod. Rep. 2021 38 2261
5. 75. The triterpene group. Part XI. The non-saponifiable matter of Lactucarium germanicum

James C. E. Simpson J. Chem. Soc. 1944 283
6. Fruits and their phytochemicals in mitigating the ill effects of ionizing radiation: review on the existing scientific evidence and way forward

Shamprasad Varija Raghu,Suresh Rao,Venkataramana Kini,Avinash Kundadka Kudva,Thomas George,Manjeshwar Shrinath Baliga Food Funct. 2023 14 1290
7. β-Amyrin synthase from Euphorbia tirucalli L. functional analyses of the highly conserved aromatic residues Phe413, Tyr259 and Trp257 disclose the importance of the appropriate steric bulk, and cation–π and CH–π interactions for the efficient catalytic action of the polyolefin cyclization cascade

Ryousuke Ito,Chika Nakada,Tsutomu Hoshino Org. Biomol. Chem. 2017 15 177
8. An invocation for computational evaluation of isomerization transforms: cationic skeletal reorganizations as a case study

Alexander W. Schuppe,Yannan Liu,Timothy R. Newhouse Nat. Prod. Rep. 2021 38 510
9. Fruits and their phytochemicals in mitigating the ill effects of ionizing radiation: review on the existing scientific evidence and way forward

Shamprasad Varija Raghu,Suresh Rao,Venkataramana Kini,Avinash Kundadka Kudva,Thomas George,Manjeshwar Shrinath Baliga Food Funct. 2023 14 1290
10. The chemistry and biological activities of natural products from Northern African plant families: from Aloaceae to Cupressaceae

Fidele Ntie-Kang,Joseph N. Yong RSC Adv. 2014 4 61975

Related Categories

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Amadis Chemical Company Limited

(CAS:1059-14-9)Taraxasterol

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Price($):253.0/430.0